[1-(Ethylsulfonyl)piperidin-4-yl](4-methylpiperazin-1-yl)methanone

• IUPAC Name: (1-ethylsulfonylpiperidin-4-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H25N3O3S/c1-3-20(18,19)16-6-4-12(5-7-16)13(17)15-10-8-14(2)9-11-15/h12H,3-11H2,1-2H3
• InChI Key: PJTGYXFUSJINQB-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C
• Molecular Formula: C13H25N3O3S
• Molecular Weight: 303.42 g/mol

Description

1-(Ethylsulfonyl)piperidin-4-ylmethanone: is a complex organic compound that features a piperidine ring and a piperazine ring, both of which are functionalized with various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Ethylsulfonyl)piperidin-4-ylmethanone typically involves multi-step organic synthesis. The process begins with the preparation of the piperidine and piperazine intermediates, which are then functionalized with the ethylsulfonyl and methanone groups, respectively. Common reagents used in these reactions include sulfonyl chlorides, amines, and various catalysts to facilitate the reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

1-(Ethylsulfonyl)piperidin-4-ylmethanone undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperidine and piperazine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, sulfonyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of secondary amines.

Scientific Research Applications

1-(Ethylsulfonyl)piperidin-4-ylmethanone has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(Ethylsulfonyl)piperidin-4-ylmethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, metabolic regulation, and gene expression modulation.

Comparison with Similar Compounds

Similar Compounds

• 1-(Methylsulfonyl)piperidin-4-ylmethanone
• 1-(Ethylsulfonyl)piperidin-4-ylmethanone

Uniqueness

Compared to similar compounds, 1-(Ethylsulfonyl)piperidin-4-ylmethanone may exhibit unique properties due to the specific arrangement of its functional groups. This can result in distinct biological activities and chemical reactivity, making it a valuable compound for research and development.